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Compound of Interest

Compound Name: N-Methoxy-N-methylbenzamide

Cat. No.: B104586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of N-
Methoxy-N-methylbenzamide, a versatile reagent in organic synthesis. The document

outlines its boiling point and density, details generalized experimental protocols for their

determination, and presents a typical synthetic workflow.

Physical Properties of N-Methoxy-N-
methylbenzamide
N-Methoxy-N-methylbenzamide, also known as Weinreb amide of benzoic acid, is a liquid at

room temperature.[1] Its physical characteristics are crucial for its handling, application in

reactions, and purification processes. The table below summarizes its key physical properties.
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Property Value Conditions

Boiling Point 70 °C at 0.1 mmHg[1][2]

112 °C at 5 mmHg

132-133 °C at 15 mmHg[1]

Density 1.085 g/mL at 25 °C[1][2]

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Refractive Index n20/D 1.533

Caption: Table of the primary physical properties of N-Methoxy-N-methylbenzamide.

Experimental Protocols
While specific experimental procedures for the determination of the physical properties of N-
Methoxy-N-methylbenzamide are not detailed in readily available literature, generalized and

standard laboratory methods are applicable.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For N-Methoxy-N-methylbenzamide, the boiling point is typically reported under

reduced pressure to prevent decomposition at higher temperatures. Common methods for

determining the boiling point include:

Simple Distillation: A small quantity of the liquid (at least 5 mL) is heated in a distillation

apparatus.[3] The temperature is measured as the vapor of the substance surrounds the

thermometer bulb during distillation. The boiling point is the temperature at which the vapor

and liquid are in equilibrium.[3]

Thiele Tube Method: This method is suitable for small sample quantities. A sample is placed

in a small tube with an inverted capillary tube. This assembly is attached to a thermometer
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and heated in a Thiele tube containing oil. The boiling point is the temperature at which a

steady stream of bubbles emerges from the capillary tube.[3]

Reflux Method: A reflux setup, where the liquid is boiled and the vapor is condensed and

returned to the flask, can also be used. A thermometer placed in the vapor path will record

the boiling point.[3]

Density Determination:

Density is the mass per unit volume of a substance. For a liquid like N-Methoxy-N-
methylbenzamide, the following methods are commonly employed:

Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. The

density is determined by measuring the mass of the empty pycnometer, the mass of the

pycnometer filled with the sample liquid, and the mass of the pycnometer filled with a

reference substance of known density (like water).

Water Displacement Method (for solids, adapted for liquids): While primarily for solids, the

principle can be adapted. A known volume of the liquid is carefully measured using a

graduated cylinder or pipette, and its mass is determined using an analytical balance. The

density is then calculated by dividing the mass by the volume.[4]

Synthetic Workflow
N-Methoxy-N-methylbenzamide is a Weinreb amide, and its synthesis is a common

procedure in organic chemistry. A general workflow for its preparation from a carboxylic acid is

depicted below. This process typically involves the activation of the carboxylic acid followed by

reaction with N,O-dimethylhydroxylamine.[5][6]
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General Synthetic Workflow for N-Methoxy-N-methylbenzamide

Starting Materials

Reaction Step

Workup and Purification

Final Product

Benzoic Acid

Amide Coupling Reaction in an Inert Solvent (e.g., DCM, THF)

Carboxylic Acid source

N,O-Dimethylhydroxylamine HCl

Amine source

Coupling Agent (e.g., DCC, EDC)

Activates Carboxylic Acid

Base (e.g., Triethylamine)

Neutralizes HCl

Filtration to remove byproducts (e.g., DCU)

Reaction Mixture

Aqueous Wash

Drying of Organic Layer

Solvent Removal

Purification (e.g., Column Chromatography or Distillation)

N-Methoxy-N-methylbenzamide

Purified Product
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Caption: A generalized workflow for the synthesis of N-Methoxy-N-methylbenzamide.
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This technical guide provides essential physical data and procedural context for N-Methoxy-N-
methylbenzamide, supporting its effective use in research and development. The provided

information is based on established chemical literature and standard laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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